2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine

• IUPAC Name: 3-[1-(2-methoxypyridine-3-carbonyl)piperidin-3-yl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C19H27N3O3/c1-25-18-16(7-4-10-20-18)19(24)22-13-5-6-15(14-22)8-9-17(23)21-11-2-3-12-21/h4,7,10,15H,2-3,5-6,8-9,11-14H2,1H3
• InChI Key: OGXKLGGFOOZWGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)N2CCCC(C2)CCC(=O)N3CCCC3
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine, also known as MPP, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the pyridine class of organic compounds and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine involves its binding to the dopamine transporter, which leads to the inhibition of dopamine reuptake. This results in an increase in the concentration of dopamine in the synapse, which can lead to enhanced dopaminergic signaling and improved motor function.
Biochemical and Physiological Effects:
2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine has been found to have a variety of biochemical and physiological effects, including the modulation of dopamine signaling in the brain. This compound has also been found to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems. Additionally, 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine has been found to have effects on the cardiovascular system, including the regulation of heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine in lab experiments is its high affinity for the dopamine transporter, which allows for precise modulation of dopamine signaling in the brain. Additionally, 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine has been found to have good bioavailability and can be easily administered to animals in lab settings. However, one limitation of using 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine is its potential for off-target effects on other neurotransmitter systems, which can complicate data interpretation.

Future Directions

There are several future directions for research on 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine, including the development of more selective dopamine transporter ligands that can be used to study the role of dopamine signaling in the brain. Additionally, further research is needed to explore the potential therapeutic applications of 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine in the treatment of Parkinson's disease and other dopamine-related disorders. Finally, more research is needed to better understand the biochemical and physiological effects of 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine on other neurotransmitter systems and organ systems in the body.
Conclusion:
In conclusion, 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, including the modulation of dopamine signaling in the brain. While there are advantages and limitations to using 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine in lab experiments, there are several future directions for research that could help us better understand the potential therapeutic applications of this compound.

Synthesis Methods

2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine can be synthesized using a variety of methods, including the reaction of 2-methoxypyridine with 3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinecarboxylic acid. This reaction is typically carried out in the presence of a catalyst, such as triethylamine, and can be optimized to produce high yields of 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine.

Scientific Research Applications

2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for the dopamine transporter, which plays a key role in the regulation of dopamine signaling in the brain. As a result, 2-methoxy-3-({3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}carbonyl)pyridine has been studied for its potential use in the treatment of Parkinson's disease and other disorders that involve dopamine dysregulation.